Cas no 1554882-88-0 (3-Chloro-5-fluoro-2-methoxybenzoic acid)

• Product Name: 3-Chloro-5-fluoro-2-methoxybenzoic acid
• CAS No: 1554882-88-0
• MF: C₈H₆ClFO₃
• MW: 204.582845211029
• MDL: MFCD22415153
• CID: 5079198
• Update Time: 2026-03-01

3-Chloro-5-fluoro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-2-methoxybenzoic acid

• MDL： MFCD22415153
• Inchi： 1S/C8H6ClFO3/c1-13-7-5(8(11)12)2-4(10)3-6(7)9/h2-3H,1H3,(H,11,12)
• InChI Key： CGQJXROOXNYCJH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Chloro-5-fluoro-2-methoxybenzoic acid

Introduction to 3-Chloro-5-fluoro-2-methoxybenzoic acid (CAS No. 1554882-88-0)

3-Chloro-5-fluoro-2-methoxybenzoic acid (CAS No. 1554882-88-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of chlorine, fluorine, and methoxy functional groups, exhibits a range of interesting properties that make it a valuable building block for the synthesis of various bioactive molecules.

The molecular structure of 3-Chloro-5-fluoro-2-methoxybenzoic acid consists of a benzene ring substituted with a chlorine atom at the 3-position, a fluorine atom at the 5-position, and a methoxy group at the 2-position. The carboxylic acid functionality at the 6-position further enhances its reactivity and potential for chemical modifications. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can be exploited in the design of novel drugs and materials.

Recent studies have highlighted the potential applications of 3-Chloro-5-fluoro-2-methoxybenzoic acid in various areas of medicinal chemistry. For instance, researchers have explored its use as an intermediate in the synthesis of anti-inflammatory agents and anticancer drugs. The presence of halogen atoms (chlorine and fluorine) and the methoxy group can significantly influence the pharmacological properties of the final products, such as their solubility, stability, and bioavailability.

In addition to its role in drug development, 3-Chloro-5-fluoro-2-methoxybenzoic acid has also been investigated for its potential in materials science. The unique combination of functional groups makes it suitable for the synthesis of polymers with specific properties, such as enhanced thermal stability and mechanical strength. These polymers can find applications in various industries, including electronics, coatings, and adhesives.

The synthesis of 3-Chloro-5-fluoro-2-methoxybenzoic acid typically involves multi-step reactions starting from readily available starting materials. One common approach is to begin with 2-methoxybenzoic acid and introduce the chlorine and fluorine atoms through selective halogenation reactions. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to achieve high yields and purity levels.

The physical properties of 3-Chloro-5-fluoro-2-methoxybenzoic acid, including its melting point, solubility, and stability under various conditions, have been extensively studied. These properties are crucial for optimizing its use in both laboratory-scale experiments and industrial processes. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug formulation studies.

In terms of safety and handling, 3-Chloro-5-fluoro-2-methoxybenzoic acid should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to follow guidelines for working with organic compounds to minimize exposure risks and prevent contamination.

The future prospects for 3-Chloro-5-fluoro-2-methoxybenzoic acid are promising. Ongoing research continues to uncover new applications and improve synthetic methods. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing the fields of medicinal chemistry and materials science.

In conclusion, 3-Chloro-5-fluoro-2-methoxybenzoic acid (CAS No. 1554882-88-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and versatile properties make it an attractive candidate for further exploration and development.